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Compound Name: N-acetyl-N-butan-2-ylacetamide

Cat. No.: B094088 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This document outlines the available physicochemical data for the compound N-
acetyl-N-butan-2-ylacetamide. A comprehensive search of scientific literature and chemical

databases was conducted to collate information regarding its structural and chemical

properties. However, this investigation revealed a significant lack of specific experimental data

for the target molecule. This guide presents the findings and discusses the challenges in

providing a detailed technical overview for this particular compound.

Compound Identification
A primary challenge in characterizing N-acetyl-N-butan-2-ylacetamide is the limited

availability of information in public chemical databases and scientific literature. Searches for

this specific chemical name did not yield a dedicated entry with a registered CAS number or

extensive experimental data. The information available often pertains to structurally similar but

distinct molecules.

For clarity, the predicted structural details of N-acetyl-N-butan-2-ylacetamide are:

IUPAC Name: N-acetyl-N-(butan-2-yl)acetamide

Molecular Formula: C₈H₁₅NO₂

Structure:
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It is crucial to distinguish this compound from similar molecules for which data is available,

such as:

N-butan-2-ylacetamide: This is a secondary amide, lacking the second acetyl group present

in the target compound.[1]

N-acetyl-N-butylacetamide: This is an isomer of the target compound where the butyl group

is a straight chain (n-butyl) rather than the secondary butyl (butan-2-yl) group.

Physicochemical Data
Due to the absence of specific experimental studies on N-acetyl-N-butan-2-ylacetamide, a

table of experimentally determined physicochemical properties cannot be provided. While

computational predictions are possible, they fall outside the scope of this technical guide, which

focuses on experimentally verified data.

Experimental Protocols
Detailed experimental methodologies for the determination of key physicochemical properties

such as melting point, boiling point, solubility, pKa, and LogP for N-acetyl-N-butan-2-
ylacetamide are not available in the public domain. Standard laboratory procedures for these

measurements would likely be applicable, but have not been specifically documented for this

compound.

Synthesis and Experimental Workflows
Information regarding the synthesis of N-acetyl-N-butan-2-ylacetamide is not readily

available. A potential synthetic route could involve the N-acetylation of N-butan-2-ylacetamide.

A generalized workflow for such a reaction is presented below. It is important to note that this is

a theoretical pathway and has not been experimentally verified for this specific compound.

Caption: A potential synthetic workflow for N-acetyl-N-butan-2-ylacetamide.

Signaling Pathways and Biological Activity
There is no information available in scientific literature regarding the biological activity or any

associated signaling pathways of N-acetyl-N-butan-2-ylacetamide. Therefore, a diagrammatic
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representation of such pathways cannot be created.

Conclusion
This technical guide highlights the significant gap in the available scientific literature and

chemical databases concerning the physicochemical properties of N-acetyl-N-butan-2-
ylacetamide. While the chemical structure can be inferred from its name, a lack of

experimental data prevents a detailed characterization. Further research, including the

synthesis and experimental determination of its physicochemical properties, is required to

provide a comprehensive understanding of this compound for researchers, scientists, and drug

development professionals. It is recommended that any future work on this molecule includes

thorough documentation and publication of its fundamental chemical and physical

characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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